Cas no 2839129-04-1 ((2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid)

• Product Name: (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid
• CAS No: 2839129-04-1
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5862806
• PubChem ID: 59154478
• Update Time: 2025-06-16

(2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12570553
• (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid
• 2839129-04-1
• EN300-39664972

• Inchi： 1S/C10H19NO4/c1-10(2,3)15-8(12)6-7(9(13)14)11(4)5/h7H,6H2,1-5H3,(H,13,14)/t7-/m0/s1
• InChI Key： CETDQCFFXBFGHQ-ZETCQYMHSA-N
• SMILES： O(C(C[C@@H](C(=O)O)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid

Compound Introduction: (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid (CAS No. 2839129-04-1)

Compound (CAS No. 2839129-04-1), identified by its systematic name (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral compound, characterized by its stereogenic center at the (2S) configuration, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and molecular biology.

The molecular structure of (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butoxy group at the fourth carbon position enhances the compound's lipophilicity and stability, making it an attractive candidate for further derivatization and optimization. Additionally, the dimethylamino substituent at the second carbon introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

The carboxylic acid moiety at the fourth carbon provides a site for further functionalization, enabling the synthesis of esters, amides, or other derivatives that may enhance pharmacological activity. This structural diversity allows researchers to tailor the compound for specific applications, such as enzyme inhibition or receptor binding studies.

In recent years, there has been growing interest in chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The (2S) configuration of this compound makes it a valuable building block for constructing enantiomerically pure molecules, which are often required in pharmaceuticals to ensure efficacy and minimize side effects. The tert-butoxy group also serves as a protective group, allowing for selective modification of other functional sites without affecting the overall stability of the molecule.

Current research in medicinal chemistry has highlighted the importance of pharmacokinetic properties in drug design. The combination of lipophilicity and solubility imparted by the tert-butoxy and dimethylamino groups, respectively, makes this compound a promising candidate for oral administration. Furthermore, its ability to form hydrogen bonds with biological targets suggests potential applications in peptidomimetics and protease inhibition.

One notable application of this compound is in the development of protease inhibitors. Proteases play critical roles in various biological pathways, including inflammation, cancer progression, and viral replication. By designing molecules that selectively inhibit specific proteases, researchers can develop novel therapeutic strategies. The structural features of (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid, particularly its chiral center and functional groups, make it an excellent scaffold for generating potent protease inhibitors.

Another emerging area where this compound shows promise is in the field of immunomodulation. Recent studies have demonstrated that certain amino acid derivatives can modulate immune responses by interacting with immune receptors or signaling pathways. The basicity introduced by the dimethylamino group allows for interactions with acidic residues on protein surfaces, potentially enabling the development of immunomodulatory agents.

The carboxylic acid functionality also opens avenues for covalent drug delivery systems. By conjugating this compound to targeting moieties or nanoparticles, researchers can develop targeted therapeutics that enhance specificity and reduce off-target effects. This approach is particularly relevant in oncology, where targeted drug delivery can improve treatment efficacy while minimizing systemic toxicity.

In conclusion, (2S)-4-(tert-butoxy)-2-(dimethylamino)-4-oxobutanoic acid (CAS No. 2839129-04-1) represents a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including its chiral center, lipophilic tert-butoxy group, basic dimethylamino substituent, and carboxylic acid functionality, make it a valuable tool for designing novel therapeutics. As research continues to uncover new applications for this compound, its role in advancing drug discovery is likely to expand further.